Cas no 825629-37-6 (3-Octacosanone, 1-phenyl-)
3-Octacosanone, 1-phenyl- structure
Product Name:3-Octacosanone, 1-phenyl-
CAS No:825629-37-6
MF:C34H60O
MW:484.839611053467
CID:688356
PubChem ID:71418126
Update Time:2025-04-19
3-Octacosanone, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Octacosanone, 1-phenyl-
- 1-phenyloctacosan-3-one
- DTXSID40837453
- 825629-37-6
-
- Inchi: 1S/C34H60O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-30-34(35)32-31-33-28-25-24-26-29-33/h24-26,28-29H,2-23,27,30-32H2,1H3
- InChI Key: KYRRRVJENLKFIB-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 484.464416533g/mol
- Monoisotopic Mass: 484.464416533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 35
- Rotatable Bond Count: 27
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.6
- Topological Polar Surface Area: 17.1Ų
3-Octacosanone, 1-phenyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
825629-37-6 (3-Octacosanone, 1-phenyl-) Related Products
- 2550-26-7(4-phenylbutan-2-one)
- 1007-32-5(1-Phenyl-2-butanone)
- 3318-61-4(1-Phenylpentane-2,4-dione)
- 102-04-5(1,3-Diphenyl-2-propanone)
- 25870-62-6(1-Phenyl-2-hexanone)
- 104-53-0(3-Phenylpropanal)
- 18328-11-5(4-Phenylbutanal)
- 29898-25-7(1-Phenyl-3-hexanone)
- 20795-51-1(1-Phenylpentan-3-one)
- 6683-92-7(1-Phenyl-2-pentanone)
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